Ethyl benzo[d][1,2,3]thiadiazole-5-carboxylate

• IUPAC Name: ethyl 1,2,3-benzothiadiazole-5-carboxylate
• InChI: InChI=1S/C9H8N2O2S/c1-2-13-9(12)6-3-4-8-7(5-6)10-11-14-8/h3-5H,2H2,1H3
• InChI Key: TVJPFOSAXVPJCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)SN=N2
• Molecular Formula: C9H8N2O2S
• Molecular Weight: 208.24 g/mol

Description

Ethyl benzo[d][1,2,3]thiadiazole-5-carboxylate is a chemical compound. It is a derivative of the benzo[d][1,2,3]thiadiazole group. This group has been extensively researched for its electronic structure and electron delocalization.

Synthesis Analysis

The synthesis of derivatives of the benzo[d][1,2,3]thiadiazole group has been studied. For example, 4,7-dibromobenzo[d][1,2,3]thiadiazole has been synthesized from commercially available reagents. The cross-coupling reactions of this dibromide have been studied, and the highest yields of π-spacer–acceptor–π-spacer type compounds were obtained by means of the Stille reaction.

Molecular Structure Analysis

The electronic structure and electron delocalization in benzo[d][1,2,3]thiadiazole and its derivatives have been studied using X-ray analysis and ab initio calculations. These studies have revealed that benzo[d][1,2,3]thiadiazole has higher values of E LUMO and energy band gap (Eg), indicating high electron conductivity.

Chemical Reactions Analysis

The chemical reactions of benzo[d][1,2,3]thiadiazole derivatives have been studied. These studies have included palladium-catalyzed C-H direct arylation reactions, and C-Br aromatic nucleophilic and cross-coupling reactions for 4-bromobenzo[d][1,2,3]thiadiazole.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzo[d][1,2,3]thiadiazole derivatives have been studied. These studies have revealed that benzo[d][1,2,3]thiadiazole has higher values of E LUMO and energy band gap (Eg), indicating high electron conductivity.

Safety and Hazards

Ethyl benzo[d][1,2,3]thiadiazole-5-carboxylate should be handled with care. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid contact with skin, eyes, or clothing. Ingestion and inhalation should also be avoided.

Future Directions

Benzo[d][1,2,3]thiadiazole and its derivatives have been extensively researched for use in photovoltaics or as fluorescent sensors. Future research could focus on their use as potential visible-light organophotocatalysts. A thorough selection of components in the designing of appropriate compounds with benzo[d][1,2,3]thiadiazole as an internal acceptor can lead to promising photovoltaic materials.